Cas no 7782-37-8 (3-Methyl-2-phenylpentanoic Acid)

• Product Name: 3-Methyl-2-phenylpentanoic Acid
• CAS No: 7782-37-8
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD03094695
• CID: 571442
• PubChem ID: 295961
• Update Time: 2025-04-19

3-Methyl-2-phenylpentanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-(1-methylpropyl)-
• 3-methyl-2-phenylpentanoic acid
• 3-methyl-2-phenyl valeric acid
• 3-methyl-2-phenyl-pentanoic acid
• 3-Methyl-2-phenyl-valeriansaeure
• 3-methyl-2-phenyl-valeric acid
• 3-Methyl-2-phenylvaleric acid, mixture of erythro and threo
• AC1L6PBG
• AC1Q2S0X
• AG-H-11754
• erythro-2-phenyl-3-methylpentanoic acid
• NSC165627
• SureCN499471
• T5895621
• EN300-20747
• TS-00261
• D86465
• SY168415
• 3-METHYL-2-PHENYLVALERIC ACID, 97%, MIXT URE OF ERYTHRO AND THREO
• 3-Methyl-2-phenylvaleric acid
• DTXSID30304402
• CS-0239190
• 3-Methyl-2-phenylpentanoicacid
• 3-Methyl-2-phenylvalericacid
• SCHEMBL499471
• FT-0650642
• AKOS017278393
• InChI=1/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
• AKOS000121608
• Z104480854
• 7782-37-8
• NQVALZRLGIRTKX-UHFFFAOYSA-
• MFCD00004254
• NSC-165627
• 3-Methyl-2-phenylpentanoic acid #
• DA-02857
• 3-Methyl-2-phenylpentanoic Acid

• MDL： MFCD03094695
• Inchi： 1S/C12H16O2/c1-3-9(2)11(12(13)14)10-7-5-4-6-8-10/h4-9,11H,3H2,1-2H3,(H,13,14)
• InChI Key： NQVALZRLGIRTKX-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C(C)CC)=O

Computed Properties

• Exact Mass: 192.115
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: solid
• Melting Point: 50-52 °C(lit.)
• Flash Point: >230 °F
• Solubility: Not determined

3-Methyl-2-phenylpentanoic Acid Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes